4-(4-Methyl-piperidin-1-yl)-benzonitrile
Cat. No. B3060789
Key on ui cas rn:
85872-87-3
M. Wt: 200.28 g/mol
InChI Key: JDTREFVKULGGHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:10][CH:11]1[CH2:12][CH2:13][NH:14][CH2:15][CH2:16]1.[CH3:17][CH2:18][O:19][C:20](=[O:21])[CH3:22].[F:1][c:2]1[cH:3][cH:4][c:5]([C:6]#[N:7])[cH:8][cH:9]1>>[c:2]1([N:14]2[CH2:13][CH2:12][CH:11]([CH3:10])[CH2:16][CH2:15]2)[cH:3][cH:4][c:5]([C:6]#[N:7])[cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC1CCNCC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1ccc(F)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1CCN(c2ccc(C#N)cc2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
